Sensory Profile: Isomaltol Exhibits Higher Sweetness and Lower Bitterness than Maltol
In a direct head-to-head sensory evaluation conducted by trained taste panels, Isomaltol was characterized as sweeter and less bitter than its constitutional isomer maltol when evaluated in aqueous media and baked yeast rolls [1]. The study quantitatively documented that when each compound was incorporated in yeast rolls at 0.1% of flour weight, flavor difference in the baked breads was frequently detected, indicating that the sensory differentiation persists through the thermal and matrix conditions of baking [1]. Additionally, cross-study comparison confirms that maltol exhibits a notably higher melting point of 161–162 °C [2] versus Isomaltol at 98 °C [3], reflecting fundamental differences in solid-state physical properties that influence handling and formulation behavior.
| Evidence Dimension | Sensory characteristics (sweetness and bitterness perception) and melting point |
|---|---|
| Target Compound Data | Isomaltol: Described as sweeter and less bitter; melting point 98 °C; incorporated at 0.1% of flour weight in yeast rolls yields detectable flavor difference vs. control |
| Comparator Or Baseline | Maltol: Described as less sweet and more bitter than Isomaltol; melting point 161–162 °C; incorporated at 0.1% of flour weight in yeast rolls |
| Quantified Difference | Qualitative: Isomaltol sweeter and less bitter; Melting point difference: 63–64 °C lower for Isomaltol; Flavor difference frequently detected at 0.1% inclusion level |
| Conditions | Aqueous media and baked yeast roll sensory evaluation; 0.1% of flour weight; taste panel (Hodge and Moser, Cereal Chemistry 1961) |
Why This Matters
Procurement decisions for caramel-type flavor applications must account for Isomaltol's distinct sweetness-to-bitterness balance, which cannot be replicated by maltol at equal dosage levels.
- [1] Hodge, J. E.; Moser, H. A. Flavor of Bread and Pastry upon Addition of Maltol, Isomaltol, and Galactosylisomaltol. Cereal Chemistry 1961, 38, 221–228. Isomaltol is generally described as sweeter, less bitter, weaker, and, at times, less pleasant than maltol. When each is incorporated in yeast rolls at 0.1% of the flour weight, flavor difference in the breads is frequently detected. View Source
- [2] DrugFuture. Maltol. CAS 118-71-8. Melting point: 161–162 °C. Monoclinic prisms from chloroform; fragrant, caramel-like odor; begins to sublime at 93 °C. View Source
- [3] Wikipedia. Isomaltol. Schmelzpunkt: 98 °C. CAS 3420-59-5. View Source
